Cas no 13030-62-1 (3',5'-Di-O-acetyl-2'-deoxyuridine)

• Product Name: 3',5'-Di-O-acetyl-2'-deoxyuridine
• CAS No: 13030-62-1
• MF: C₁₃H₁₆N₂O₇
• MW: 312.27534
• CID: 119207
• PubChem ID: 7075529
• Update Time: 2025-07-17

3',5'-Di-O-acetyl-2'-deoxyuridine Chemical and Physical Properties

Names and Identifiers

• 3',5'-Di-O-acetyl-2'-deoxyuridine
• 3´,5´-Di-O-acetyl-2´-deoxyuridine
• ((2R,3S,5R)-3-Acetoxy-5-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl)methyl acetate
• 3?,5?-Di-O-acetyl-2?-deoxyuridine
• Uridine, 2'-deoxy-,3',5'-diacetate
• [(2R,3S,5R)-3-acetyloxy-5-(2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl acetate
• 3',5'-Diacetyl-2'-deoxyuridine
• 3,5'-Di-O-acetyl-2'-deoxyuridine
• 2'-Deoxy-3',5'-di-O-acetyluridine
• 3'-O,5'-O-Diacetyl-2'-deoxyuridine
• 1-(3',5'-Di-O-acetyl-2'-deoxy--D-ribofuranosyl)uracil
• 1-(3',5'-Di-O-acetyl-2'-deoxy-b-D-ribofuranosyl)uraci
• 1-(3-O,5-O-Diacetyl-2-deoxy-β-D-erythro-pentofuranosyl)-4-hydroxypyrimidine-2(1H)-one
• AKOS024260289
• XCLQOCSQUSRPDH-HOSYDEDBSA-N
• ((2R,3S,5R)-3-Acetoxy-5-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl)methylacetate
• DTXSID60427739
• SCHEMBL1271663
• [(2R,3S,5R)-3-(acetyloxy)-5-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)oxolan-2-yl]methyl acetate
• AC-32266
• 13030-62-1
• J-700302
• E87794
• Uridine, 2'-deoxy-, 3',5'-diacetate

• MDL： MFCD12031603
• Inchi： InChI=1S/C13H16N2O7/c1-7(16)20-6-10-9(21-8(2)17)5-12(22-10)15-4-3-11(18)14-13(15)19/h3-4,9-10,12H,5-6H2,1-2H3,(H,14,18,19)/t9-,10+,12+/m0/s1
• InChI Key： XCLQOCSQUSRPDH-HOSYDEDBSA-N
• SMILES： CC(OC[C@H]1O[C@@H](N(C(N2)=O)C=CC2=O)C[C@@H]1OC(C)=O)=O

Computed Properties

• Exact Mass: 316.05400
• Monoisotopic Mass: 312.09575085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 106-108 ºC
• Solubility: Very slightly soluble (0.69 g/l) (25 º C),
• PSA: 157.15000
• LogP: -0.41810

3',5'-Di-O-acetyl-2'-deoxyuridine Security Information

• Hazard Statement： H302-H315-H319-H335

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides

Additional information on 3',5'-Di-O-acetyl-2'-deoxyuridine

3',5'-Di-O-acetyl-2'-deoxyuridine (CAS No. 13030-62-1): A Comprehensive Overview

3',5'-Di-O-acetyl-2'-deoxyuridine (CAS No. 13030-62-1) is a synthetic nucleoside derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound is a modified form of 2'-deoxyuridine, with acetyl groups attached to the 3' and 5' hydroxyl groups of the ribose sugar. The addition of these acetyl groups imparts unique chemical and biological properties, making it a valuable tool in various research applications.

The structure of 3',5'-Di-O-acetyl-2'-deoxyuridine is characterized by its uracil base, which is a pyrimidine nucleobase, and its modified ribose sugar. The acetylation of the hydroxyl groups at the 3' and 5' positions serves to protect these functional groups during chemical synthesis and biological assays. This protection is crucial for maintaining the integrity of the nucleoside during complex reactions and for enhancing its stability in various environments.

In recent years, 3',5'-Di-O-acetyl-2'-deoxyuridine has been extensively studied for its potential applications in nucleic acid chemistry and drug development. One of the key areas of interest is its use as a precursor in the synthesis of modified oligonucleotides. These modified oligonucleotides are essential in the development of antisense therapies, siRNAs, and other nucleic acid-based drugs. The acetylated form of 2'-deoxyuridine provides a stable starting material that can be further modified to introduce additional functional groups or to optimize the pharmacological properties of the final product.

Research has also focused on the biological activity of 3',5'-Di-O-acetyl-2'-deoxyuridine. Studies have shown that this compound can be deacetylated by cellular enzymes, allowing it to be incorporated into DNA or RNA molecules. This property makes it a useful tool for investigating DNA replication, repair mechanisms, and gene expression regulation. Additionally, the ability to control the deacetylation process through chemical or enzymatic means offers potential applications in targeted drug delivery systems.

The synthesis of 3',5'-Di-O-acetyl-2'-deoxyuridine typically involves a multi-step process that begins with the protection of the hydroxyl groups on 2'-deoxyuridine using acetic anhydride. Subsequent steps may include purification and characterization using techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure that the final product meets high standards of purity and structural integrity, which are essential for its use in research and development.

In the context of medicinal chemistry, 3',5'-Di-O-acetyl-2'-deoxyuridine has been explored for its potential as an antiviral agent. Studies have demonstrated that this compound can inhibit viral replication by interfering with viral DNA synthesis. This property has led to its evaluation as a candidate for treating viral infections, including those caused by herpes simplex virus (HSV) and human papillomavirus (HPV). The ability to modulate viral replication through targeted inhibition offers promising avenues for developing new antiviral therapies.

Beyond its direct biological effects, 3',5'-Di-O-acetyl-2'-deoxyuridine has also been utilized in chemical biology studies to probe cellular processes. For example, it can be used as a substrate in enzymatic assays to study DNA polymerases and other enzymes involved in nucleic acid metabolism. The controlled release of the deacetylated form within cells allows researchers to investigate the kinetics and specificity of these enzymes under various conditions.

The safety profile of 3',5'-Di-O-acetyl-2'-deoxyuridine is another important consideration. While it is generally considered safe for use in laboratory settings, appropriate handling procedures should be followed to minimize any potential risks. This includes wearing personal protective equipment (PPE) such as gloves and goggles, as well as working in a well-ventilated area or fume hood when handling large quantities or performing reactions that generate volatile compounds.

In conclusion, 3',5'-Di-O-acetyl-2'-deoxyuridine (CAS No. 13030-62-1) is a versatile compound with a wide range of applications in chemical biology, medicinal chemistry, and drug development. Its unique chemical structure and biological properties make it an invaluable tool for researchers working on nucleic acid chemistry, antiviral therapies, and cellular processes. As ongoing research continues to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in advancing our understanding of fundamental biological processes and developing innovative therapeutic strategies.